Cas no 2172117-04-1 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2172117-04-1
• MF: C₂₇H₂₄FNO₄
• MW: 445.482171058655
• CID: 6118763
• PubChem ID: 165526496
• Update Time: 2025-06-08

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• 2172117-04-1
• EN300-1454309

• Inchi： 1S/C27H24FNO4/c1-16-10-11-17(12-25(16)28)22-13-29(14-23(22)26(30)31)27(32)33-15-24-20-8-4-2-6-18(20)19-7-3-5-9-21(19)24/h2-12,22-24H,13-15H2,1H3,(H,30,31)
• InChI Key： TVUJJWQQRWFLBN-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(=O)O

Computed Properties

• Exact Mass: 445.16893641g/mol
• Monoisotopic Mass: 445.16893641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic Acid (CAS No. 2172117-04-1)

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172117-04-1, represents a unique structural motif that combines a pyrrolidine core with functionalized aromatic and heterocyclic groups, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a fluoren-9-yl moiety linked via a methoxycarbonyl group to a pyrrolidine ring, which is further substituted with a 3-fluoro-4-methylphenyl group. This arrangement not only contributes to the compound's complexity but also opens up numerous possibilities for interactions with biological targets. The presence of both fluorine and methyl groups in the aromatic ring suggests potential for enhanced binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways, particularly those involving enzymes and receptors that play a crucial role in cancer, inflammation, and neurodegenerative disorders. The pyrrolidine scaffold is known for its versatility in medicinal chemistry, often serving as a key structural element in bioactive molecules. The incorporation of fluorinated aromatic rings into such scaffolds has further enhanced their pharmacological potential by improving metabolic stability and lipophilicity.

One of the most compelling aspects of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid is its potential as a building block for more complex drug candidates. The methoxycarbonyl group provides a versatile handle for further chemical modifications, allowing chemists to explore different functionalizations and linkages. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where initial hits need to be refined into potent and selective drug candidates.

The use of fluorine atoms in pharmaceuticals is well-documented for their ability to modulate the pharmacokinetic properties of molecules. Fluorinated compounds often exhibit improved pharmacological profiles, including increased bioavailability, reduced metabolic clearance, and enhanced binding affinity. In the context of this compound, the 3-fluoro-4-methylphenyl group is likely to contribute to these desirable properties, making it an attractive scaffold for drug development.

Recent studies have highlighted the importance of structure-based drug design in identifying novel therapeutic agents. Computational methods such as molecular docking and quantum mechanics calculations have become indispensable tools in predicting the binding modes and interactions of small molecules with biological targets. The complex structure of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid presents an excellent opportunity to apply these advanced techniques and gain insights into its potential biological activity.

The pyrrolidine ring itself is a well-known pharmacophore that appears in numerous bioactive compounds. Its ability to adopt multiple conformations makes it an ideal candidate for binding to diverse biological targets. Additionally, the fluorene moiety is known for its rigidity and lipophilicity, which can enhance the compound's interaction with membrane-bound receptors and enzymes. Together, these structural features make 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid a promising candidate for further investigation.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(3-fluoro-4-methylphenyl)pyrrolidine-3-carboxylic acid represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with the known properties of its constituent moieties, make it an excellent candidate for further exploration in drug discovery. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.